Cas no 2169262-19-3 ((6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 2169262-19-3
• MF: C₈H₅BrF₄S
• MW: 289.087914228439
• CID: 6794404
• PubChem ID: 149810423
• Update Time: 2025-06-09

(6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-2-methylsulfanyl-4-(trifluoromethyl)benzene
• BPBSTQPYSTYVRZ-UHFFFAOYSA-N
• (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane
• 2169262-19-3
• MFCD34776474

• Inchi： 1S/C8H5BrF4S/c1-14-7-5(9)3-2-4(6(7)10)8(11,12)13/h2-3H,1H3
• InChI Key： BPBSTQPYSTYVRZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1SC)F

Computed Properties

• Exact Mass: 287.92315g/mol
• Monoisotopic Mass: 287.92315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Additional information on (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane

Introduction to (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2169262-19-3)

(6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2169262-19-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo, fluoro, and trifluoromethyl substituent on a phenyl ring, along with a methyl sulfide group. These functional groups contribute to the compound's diverse chemical properties and potential biological activities.

The bromine atom in the compound's structure is known for its ability to participate in various chemical reactions, making it a valuable moiety in synthetic chemistry. The fluorine substituents, particularly the trifluoromethyl group, are known for their strong electron-withdrawing effects, which can influence the compound's reactivity and stability. The methyl sulfide group adds further complexity to the molecule, providing opportunities for sulfur-based chemical transformations.

Recent studies have explored the potential applications of (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane in drug discovery and development. One notable area of research is its use as a building block in the synthesis of novel pharmaceutical agents. The compound's structural diversity and reactivity make it an attractive starting material for the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the context of cancer research, (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane has been investigated for its potential as a scaffold for the design of anticancer agents. The bromo and fluoro substituents can enhance the compound's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within cells. Additionally, the trifluoromethyl group can improve metabolic stability, a key consideration in drug design.

Neurodegenerative diseases represent another area where this compound shows promise. The unique combination of functional groups in (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane can be leveraged to develop molecules that modulate specific neurotransmitter systems or target protein-protein interactions involved in disease progression. For example, recent studies have explored its use in developing inhibitors of enzymes implicated in Alzheimer's disease.

Infectious diseases also present opportunities for the application of this compound. The sulfur-containing moiety in (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane can be exploited to design antimicrobial agents with novel mechanisms of action. Research has shown that sulfur-based compounds can disrupt bacterial cell walls or inhibit essential enzymes, making them attractive candidates for combating antibiotic-resistant strains.

Beyond its potential as a pharmaceutical agent, (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane has been studied for its use in materials science and chemical synthesis. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic materials. Additionally, the compound's reactivity with various functional groups allows it to serve as a versatile intermediate in synthetic pathways.

The synthesis of (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. These improvements have not only reduced production costs but also minimized environmental impact.

In conclusion, (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2169262-19-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and diverse chemical properties make it an invaluable tool in drug discovery, materials science, and synthetic chemistry. Ongoing research continues to uncover new applications and optimize its use in these fields.